Cas no 2138520-83-7 (1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine)
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine
- 2138520-83-7
- EN300-1113953
-
- Inchi: 1S/C9H16F2N4/c1-4-9(10,11)8(2,3)6-15-5-7(12)13-14-15/h5H,4,6,12H2,1-3H3
- InChI Key: PWMUNWHLESTUMT-UHFFFAOYSA-N
- SMILES: FC(CC)(C(C)(C)CN1C=C(N)N=N1)F
Computed Properties
- Exact Mass: 218.13430285g/mol
- Monoisotopic Mass: 218.13430285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 56.7Ų
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1113953-0.05g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 95% | 0.05g |
$1188.0 | 2023-10-27 | |
| Enamine | EN300-1113953-0.1g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 95% | 0.1g |
$1244.0 | 2023-10-27 | |
| Enamine | EN300-1113953-0.25g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 95% | 0.25g |
$1300.0 | 2023-10-27 | |
| Enamine | EN300-1113953-0.5g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 95% | 0.5g |
$1357.0 | 2023-10-27 | |
| Enamine | EN300-1113953-1.0g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 1g |
$1315.0 | 2023-05-23 | ||
| Enamine | EN300-1113953-2.5g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 95% | 2.5g |
$2771.0 | 2023-10-27 | |
| Enamine | EN300-1113953-5.0g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 5g |
$3812.0 | 2023-05-23 | ||
| Enamine | EN300-1113953-10.0g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 10g |
$5652.0 | 2023-05-23 | ||
| Enamine | EN300-1113953-1g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 95% | 1g |
$1414.0 | 2023-10-27 | |
| Enamine | EN300-1113953-5g |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine |
2138520-83-7 | 95% | 5g |
$4102.0 | 2023-10-27 |
1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine
Introduction to 1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine (CAS No. 2138520-83-7) and Its Emerging Applications in Chemical Biology
The compound 1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine (CAS No. 2138520-83-7) represents a fascinating intersection of structural complexity and biological potential. As a member of the triazole class, this molecule has garnered attention in the chemical biology community due to its unique structural features and promising pharmacological properties. The presence of both difluoro and dimethylpentyl substituents introduces distinct electronic and steric effects that modulate its reactivity and biological interactions. This introduction explores the compound's chemical profile, recent advancements in its application, and future directions in medicinal chemistry.
From a structural perspective, the difluoro group at the 3-position of the pentyl chain imparts significant electronic richness to the molecule. Fluorine atoms are known for their ability to influence both lipophilicity and metabolic stability, making this compound a candidate for drug discovery efforts targeting enzymes with high binding affinities. The dimethylpentyl moiety further enhances the steric bulk of the molecule, potentially improving interactions with biological targets while reducing off-target effects. Such structural features are particularly valuable in designing molecules with enhanced binding affinity and selectivity.
Recent studies have highlighted the compound's utility as a scaffold for developing novel bioactive molecules. The triazole ring serves as a versatile pharmacophore, capable of modulating various biological pathways through its ability to engage with hydrogen bond networks and hydrophobic pockets in protein targets. Researchers have leveraged this scaffold to design inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of Janus kinases (JAKs), which play a critical role in immune responses and hematopoiesis.
The incorporation of the difluoro group has been particularly noteworthy in enhancing metabolic stability. In drug development, fluorine substitution often increases resistance to oxidative degradation by cytochrome P450 enzymes, thereby extending the half-life of therapeutic agents. This property is especially relevant for compounds intended for long-term treatment regimens. Additionally, computational modeling studies suggest that the dimethylpentyl group can optimize binding interactions by filling solvent-exposed cavities in protein active sites, leading to improved pharmacokinetic profiles.
Emerging research also explores the potential of this compound as a tool for probing biological mechanisms. Its unique structure allows for selective engagement with specific targets while minimizing interactions with off-target proteins. This selectivity is crucial for understanding disease pathways at a molecular level and for identifying novel therapeutic opportunities. For example, recent work has demonstrated its utility in studying signaling pathways involving tyrosine kinases, where its ability to disrupt aberrant signaling without affecting normal cellular processes offers significant advantages.
The synthesis of 1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine presents interesting challenges due to its complex architecture. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the triazole ring system, while protecting group strategies have streamlined the introduction of fluorinated substituents. These advancements not only facilitate access to this compound but also lay the groundwork for further derivatization efforts aimed at optimizing its biological activity.
Looking ahead, the future prospects for this compound are promising. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting neurological disorders and infectious diseases. Additionally, its potential as a probe molecule for biochemical assays underscores its value beyond therapeutics—providing insights into fundamental biological processes that may lead to breakthroughs in understanding disease mechanisms.
In conclusion,1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine (CAS No. 2138520-83-7) stands as a testament to the power of structural innovation in chemical biology. Its combination of electronic richness from fluorine substitution and steric modulation from alkyl groups offers a rich platform for developing novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound,difluoro, dimethylpentyl, and other key structural elements will undoubtedly play pivotal roles in shaping future advances.
2138520-83-7 (1-(3,3-difluoro-2,2-dimethylpentyl)-1H-1,2,3-triazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)